Cas no 4809-04-5 (4-{[4-(diethylamino)benzylidene]amino}-5-(5-methyl-1H-pyrazol-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione)

4-{[4-(diethylamino)benzylidene]amino}-5-(5-methyl-1H-pyrazol-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione structure
4809-04-5 structure
Product Name:4-{[4-(diethylamino)benzylidene]amino}-5-(5-methyl-1H-pyrazol-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No:4809-04-5
MF:C17H21N7S
MW:355.460540533066
CID:1518477
PubChem ID:1394648
Update Time:2025-04-21

4-{[4-(diethylamino)benzylidene]amino}-5-(5-methyl-1H-pyrazol-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

    • 4-{[4-(diethylamino)benzylidene]amino}-5-(5-methyl-1H-pyrazol-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • SMR001836532
    • 4809-04-5
    • 4-({[4-(Diethylamino)phenyl]methylidene}amino)-5-(5-methyl-1H-pyrazol-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • MLS003128491
    • DTXSID20362758
    • Inchi: 1S/C17H21N7S/c1-4-23(5-2)14-8-6-13(7-9-14)11-18-24-16(21-22-17(24)25)15-10-12(3)19-20-15/h6-11H,4-5H2,1-3H3,(H,19,20)(H,22,25)
    • InChI Key: GTDLCSXDBJKOHF-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=C(C)NN=2)N1N=CC1C=CC(=CC=1)N(CC)CC

Computed Properties

  • Exact Mass: 355.15823
  • Monoisotopic Mass: 355.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 547.3°C at 760 mmHg
  • Flash Point: 284.8°C
  • Refractive Index: 1.683
  • PSA: 71.91

4-{[4-(diethylamino)benzylidene]amino}-5-(5-methyl-1H-pyrazol-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Related Literature

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